Cas no 2171794-00-4 (3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-3-methylbutanoic acid)

• Product Name: 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-3-methylbutanoic acid
• CAS No: 2171794-00-4
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6357244
• PubChem ID: 165549466
• Update Time: 2025-07-02

3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-3-methylbutanoic acid
• EN300-1482071
• 2171794-00-4
• 3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]-3-methylbutanoic acid

• Inchi： 1S/C28H36N2O5/c1-27(2,14-13-24(31)30-28(3,4)17-25(32)33)15-16-29-26(34)35-18-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,23H,13-18H2,1-4H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： OCWBGEKIEURZES-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)(C)CCC(NC(C)(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-3-methylbutanoic acid

Comprehensive Overview of 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-3-methylbutanoic acid (CAS No. 2171794-00-4)

In the rapidly evolving field of peptide synthesis and pharmaceutical intermediates, the compound 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-3-methylbutanoic acid (CAS No. 2171794-00-4) has garnered significant attention. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of therapeutic peptides and bioconjugates. Its unique structural features, including the 4,4-dimethylhexanamido and 3-methylbutanoic acid moieties, make it a valuable building block for researchers aiming to design novel peptide-based drugs.

The growing demand for custom peptides and bioactive molecules in drug discovery has propelled the interest in specialized intermediates like 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-3-methylbutanoic acid. With the rise of personalized medicine and targeted therapies, researchers are increasingly focusing on high-purity intermediates to ensure the efficacy and safety of their formulations. This compound’s Fmoc group offers excellent protection during synthesis, while its hydrophobic side chains enhance solubility in organic solvents, a critical factor for peptide coupling reactions.

One of the most frequently searched questions in the context of peptide synthesis is: "How does the Fmoc protection strategy improve peptide yield?" The answer lies in the stability and ease of deprotection offered by the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group, which is a cornerstone of modern SPPS methodologies. Unlike older Boc (tert-butoxycarbonyl) strategies, Fmoc-based synthesis allows for milder deprotection conditions, reducing side reactions and improving overall peptide purity. This makes CAS No. 2171794-00-4 a preferred choice for laboratories focusing on high-throughput peptide production.

Another hot topic in the scientific community is the application of unnatural amino acids in drug design. The 3-methylbutanoic acid segment in this compound introduces steric and electronic modifications that can significantly alter the pharmacokinetic properties of the resulting peptides. Researchers exploring GPCR-targeting peptides or enzyme inhibitors often incorporate such derivatives to enhance binding affinity and metabolic stability. This aligns with the increasing trend of using computational chemistry tools to predict the impact of side-chain modifications on peptide behavior.

From an industrial perspective, scalability and cost-effectiveness are critical considerations. The synthesis of 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-3-methylbutanoic acid has been optimized to meet GMP standards, ensuring its suitability for large-scale pharmaceutical manufacturing. Suppliers often highlight its low impurity profile and compatibility with automated peptide synthesizers, addressing the needs of biotech startups and contract research organizations (CROs) alike.

In conclusion, 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-3-methylbutanoic acid (CAS No. 2171794-00-4) represents a versatile and indispensable tool in modern peptide chemistry. Its role in advancing therapeutic peptide development, coupled with its alignment with green chemistry principles (due to reduced waste generation in SPPS), positions it as a key player in the future of biopharmaceutical innovation. As the demand for precision medicine grows, compounds like this will continue to bridge the gap between laboratory research and clinical applications.